1-(2H-1,3-Benzodioxol-5-yl)ethane-1,2-diol

• CAS No.: 141505-70-6
• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-yl)ethane-1,2-diol
• InChI: InChI=1S/C9H10O4/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3,7,10-11H,4-5H2
• InChI Key: NBUXUQRAJGLTOG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(CO)O

Description

1-(2H-1,3-Benzodioxol-5-yl)ethane-1,2-diol is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3,4-(methylenedioxy)mandelic acid (1.5 g, 7.65 mmol) in tetrahydrofuran was added lithium aluminum hydride (0.58 g, 15.29 mmol). The reaction mixture was refluxed for 1.5 hours. The reaction mixture was cooled (0° C.), quenched with sat. ammonium chloride solution, filtered, concentrated to yield 1.3 g of 1-benzo[1,3]dioxol-5-yl-ethane-1,2-diol